Cas no 502132-92-5 (1H-Pyrazol-3-amine,5-(2-ethoxyphenyl)-(9CI))

1H-Pyrazol-3-amine,5-(2-ethoxyphenyl)-(9CI) structure
502132-92-5 structure
Product Name:1H-Pyrazol-3-amine,5-(2-ethoxyphenyl)-(9CI)
CAS No:502132-92-5
MF:C11H13N3O
MW:203.240422010422
CID:1017561
PubChem ID:3767967
Update Time:2025-04-20

1H-Pyrazol-3-amine,5-(2-ethoxyphenyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-3-amine,5-(2-ethoxyphenyl)-(9CI)
    • 5-(2-ethoxyphenyl)-1H-Pyrazol-3-amine
    • 5-(2-Ethoxy-phenyl)-2H-pyrazol-3-ylamine
    • 5-(2-ethoxyphenyl)pyrazolidin-3-amine
    • AKOS000168649
    • DB-071130
    • 502132-92-5
    • SCHEMBL12536447
    • CHEMBL3548125
    • EN300-1150508
    • MDL: MFCD02664278
    • Inchi: 1S/C11H13N3O/c1-2-15-10-6-4-3-5-8(10)9-7-11(12)14-13-9/h3-7H,2H2,1H3,(H3,12,13,14)
    • InChI Key: GLPUVPKXMFGLJP-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC=CC=1C1=CC(N)=NN1

Computed Properties

  • Exact Mass: 203.105862047g/mol
  • Monoisotopic Mass: 203.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 63.9Ų
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